Cas no 601468-08-0 (N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine)

• Product Name: N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine
• CAS No: 601468-08-0
• MF: C₁₇H₁₈ClN₃
• MW: 299.797922611237
• CID: 4827237
• Update Time: 2025-10-10

N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(TERT-BUTYL)-2-(4-CHLOROPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE
• Oprea1_768035
• N-(t-butyl)-2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-amine
• 2-(4-Chlorophenyl)-N-tert-butylimidazo[1,2-a]pyridine-3-amine
• N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine

• Inchi： 1S/C17H18ClN3/c1-17(2,3)20-16-15(12-7-9-13(18)10-8-12)19-14-6-4-5-11-21(14)16/h4-11,20H,1-3H3
• InChI Key： TWNBHABRJGLRSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N2C=CC=CC2=N1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 5.4
• Topological Polar Surface Area: 29.3

Additional information on N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine

N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine: A Comprehensive Overview

N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine, also known by its CAS number 601468-08-0, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural features and diverse biological activities. The molecule combines a tert-butyl group with a 4-chlorophenyl substituent, creating a complex yet stable structure that has garnered attention in recent research studies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent amine functionalization. The incorporation of the tert-butyl group enhances the compound's lipophilicity, while the presence of the 4-chlorophenyl substituent introduces electronic and steric effects that can modulate its pharmacokinetic properties. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better purity levels, making this compound more accessible for further research and development.

In terms of pharmacological activity, N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine has shown promising results in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in oncology and inflammatory diseases. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened new avenues for exploring its role in central nervous system disorders.

The structural uniqueness of this compound also makes it an attractive candidate for drug design and optimization. Researchers have employed computational methods such as molecular docking and QSAR modeling to predict its binding affinities and optimize its pharmacokinetic profile. These studies have highlighted the importance of the imidazo[1,2-a]pyridine core in mediating interactions with biological targets.

In recent years, there has been a growing interest in exploring the bioavailability and metabolic stability of N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine. Preclinical studies have indicated that the compound exhibits moderate solubility in aqueous solutions and demonstrates stability under physiological conditions. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The integration of this compound into drug discovery pipelines has been facilitated by its compatibility with modern analytical techniques such as LC-MS/MS and NMR spectroscopy. These tools enable precise characterization of the compound's purity and structural integrity during preclinical trials.

In conclusion, N-(Tert-butyl)-2-(4-chlorophenyl)imidazo[1,2-A]pyridin-3-amine represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic chemistry and pharmacological research, positions it as a promising candidate for future drug development efforts.